Cas no 1375472-25-5 (2-(propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione)

• Product Name: 2-(propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione
• CAS No: 1375472-25-5
• MF: C₈H₁₂F₃NOS
• MW: 227.247191429138
• MDL: MFCD21602435
• CID: 5208693
• PubChem ID: 73994591
• Update Time: 2026-03-06

2-(propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinethione, 2-(1-methylethyl)-6-(trifluoromethyl)-
• 2-(propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione

• MDL： MFCD21602435
• Inchi： 1S/C8H12F3NOS/c1-4(2)6-7(14)12-3-5(13-6)8(9,10)11/h4-6H,3H2,1-2H3,(H,12,14)
• InChI Key： SKMBYDUGLMPKMN-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)F)OC(C(C)C)C1=S

Additional information on 2-(propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione

Compound CAS No. 1375472-25-5: 2-(Propan-2-yl)-6-(Trifluoromethyl)Morpholine-3-thione

The compound with CAS No. 1375472-25-5, known as 2-(Propan-2-yl)-6-(Trifluoromethyl)Morpholine-3-thione, is a highly specialized organic compound belonging to the class of morpholine derivatives. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The morpholine ring serves as the core structure, with substituents at positions 2 and 6 that significantly influence its chemical properties and reactivity.

The trifluoromethyl group at position 6 introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical reactions. Meanwhile, the propan-2-yl group at position 2 contributes to the molecule's steric bulk, which can play a crucial role in modulating its interactions with other molecules. These substituents collectively make 2-(Propan-2-yl)-6-(Trifluoromethyl)Morpholine-3-thione a versatile building block for synthesizing advanced materials and bioactive compounds.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The thione functionality within the morpholine ring has been shown to exhibit significant bioactivity, making it a valuable target for medicinal chemists. Researchers have also explored its role in catalysis, where its unique electronic properties enable efficient catalytic cycles in organic transformations.

In terms of synthesis, 2-(Propan-2-yl)-6-(Trifluoromethyl)Morpholine-3-thione can be prepared through a variety of methods, including nucleophilic substitution, cyclization reactions, and organocatalytic processes. These methods have been optimized to achieve high yields and selectivity, ensuring that the compound is accessible for both academic and industrial applications.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, it has been employed in the synthesis of polymers with tailored electronic properties, which find applications in electronics and optoelectronics. Additionally, its ability to form stable metal complexes has opened new avenues for catalysis and materials science.

From an environmental perspective, researchers have investigated the biodegradation pathways of Morpholine derivatives, including Morpholine thione compounds, to assess their impact on ecosystems. These studies have shown that while certain morpholine derivatives may persist in the environment under specific conditions, proper waste management practices can mitigate their ecological footprint.

In conclusion, CAS No. 1375472-25-5, or Morpholine thione derivative, represents a fascinating example of how structural modifications can lead to compounds with diverse applications. Its unique combination of steric and electronic properties makes it an invaluable tool for chemists across various disciplines. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.